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Compound of Interest

Compound Name: DCE_254

Cat. No.: B1669885

An important note on nomenclature: The identifier "DCE_254" does not correspond to a
recognized chemical in publicly available scientific databases. The common chemical
abbreviation "DCE" typically refers to either 1,2-dichloroethane or 1,2-dichloroethene. This
guide provides solubility data for both of these compounds, which are the most likely subjects
of interest.

This technical guide is intended for researchers, scientists, and drug development
professionals, providing a comprehensive overview of the solubility characteristics of 1,2-
dichloroethane and 1,2-dichloroethene.

1,2-Dichloroethane

1,2-Dichloroethane, also known as ethylene dichloride, is a colorless, oily liquid.[1][2] It is
primarily used in the production of vinyl chloride and as a solvent in organic synthesis.[1][2]

Solubility of 1,2-Dichloroethane

1,2-Dichloroethane is slightly soluble in water and has a high affinity for organic solvents.[1][3]
Its limited water solubility is due to its non-polar hydrocarbon structure.[3]

Table 1: Quantitative Solubility of 1,2-Dichloroethane in Water
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Temperature (°C) Solubility (g / 100 g of water)
0 0.92

20 0.81

25 0.865

50 1.06

100 2.22

Data sourced from Chemical Entities of Biological Interest (ChEBI) and other chemical property
databases.[4]

Table 2: Qualitative Solubility of 1,2-Dichloroethane in Organic Solvents

Solvent Solubility
Acetone Soluble
Benzene Soluble
Diethyl ether Miscible
Ethanol Soluble

This compound is readily soluble in a variety of common organic solvents.[3][4]

1,2-Dichloroethene

1,2-Dichloroethene (1,2-DCE) is a colorless liquid that exists as two geometric isomers: cis-1,2-
dichloroethene and trans-1,2-dichloroethene.[5] It is often used as a mixture of these two
isomers and finds application as a degreasing solvent.[5]

Solubility of 1,2-Dichloroethene

Both isomers of 1,2-dichloroethene have modest solubility in water and are soluble in most
organic solvents.[5][6]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=173
https://www.solubilityofthings.com/12-dichloroethane
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=173
https://en.wikipedia.org/wiki/1,2-Dichloroethylene
https://en.wikipedia.org/wiki/1,2-Dichloroethylene
https://en.wikipedia.org/wiki/1,2-Dichloroethylene
https://www.atsdr.cdc.gov/toxprofiles/tp87-c4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 3: Quantitative Solubility of 1,2-Dichloroethene Isomers in Water

Isomer Temperature (°C) Solubility (mg/L)
cis-1,2-dichloroethene 25 6,410
trans-1,2-dichloroethene 25 4,520

Data sourced from the Agency for Toxic Substances and Disease Registry (ATSDR).[6]

Table 4: Qualitative Solubility of 1,2-Dichloroethene in Organic Solvents

Solvent Solubility
Acetone Soluble
Benzene Soluble
Ether Soluble
Alcohol Soluble

Both cis- and trans-1,2-dichloroethene are soluble in most common organic solvents.[6]

Experimental Protocols

A detailed, specific experimental protocol for the generation of the above-cited data is not
publicly available. However, a generalized and widely accepted method for determining the
solubility of volatile organic compounds is the shake-flask method.

Generalized Shake-Flask Method for Solubility
Determination

This method is a standard procedure for determining the equilibrium solubility of a compound in
a given solvent.

Objective: To determine the saturation concentration of a solute in a solvent at a controlled
temperature.
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Materials:

e Test compound (e.g., 1,2-dichloroethane)

e Solvent (e.g., deionized water)

o Thermostatically controlled shaker or rotator
e Centrifuge

e Syringe filters (chemically inert, e.g., PTFE)
e Analytical balance

e Volumetric flasks and pipettes

» Appropriate analytical instrument for quantification (e.g., Gas Chromatography with a
suitable detector)

Procedure:

e Preparation: An excess amount of the test compound is added to a known volume of the
solvent in a sealed vial. This ensures that a saturated solution is formed.

» Equilibration: The vials are placed in a thermostatically controlled shaker or rotator. The
mixture is agitated for an extended period (typically 24-72 hours) to ensure that equilibrium is
reached between the dissolved and undissolved compound. The temperature should be
maintained at the desired value for the solubility measurement.

o Phase Separation: After equilibration, the mixture is allowed to stand to allow for the
separation of the undissolved portion. To ensure complete separation of the solid or liquid
phase from the saturated solution, the samples are centrifuged at a high speed.

o Sample Extraction: A sample of the clear, saturated supernatant is carefully withdrawn using
a syringe.

« Filtration: The extracted sample is immediately filtered through a chemically inert syringe
filter to remove any remaining undissolved micro-particles.
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» Quantification: The concentration of the compound in the filtrate is then determined using a
suitable and validated analytical method, such as Gas Chromatography (GC). A calibration
curve prepared with standard solutions of the compound is used for accurate quantification.

o Data Reporting: The solubility is reported in units of mass per volume (e.g., mg/L) or as a
weight percentage (e.g., g/100g ) at the specified temperature.

Visualizations

As 1,2-dichloroethane and 1,2-dichloroethene are simple halogenated hydrocarbons, they are
not associated with specific biological signaling pathways. The following diagram illustrates the
generalized experimental workflow for determining solubility.
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Caption: Generalized workflow for determining equilibrium solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1669885?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669885?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

atsdr.cdc.gov [atsdr.cdc.gov]

1.
2.
3.
e 4.1,2-dichloroethane [chemister.ru]
5.
6.

atsdr.cdc.gov [atsdr.cdc.gov]

solubilityofthings.com [solubilityofthings.com]

1,2-Dichloroethane | 107-06-2 [chemicalbook.com]

1,2-Dichloroethylene - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [An In-depth Technical Guide on the Solubility of
Dichloroethane (DCE)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669885#dce-254-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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